Cas no 2877651-02-8 (2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine)

• Product Name: 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine
• CAS No: 2877651-02-8
• MF: C₁₄H₁₅BrN₄O
• MW: 335.199101686478
• CID: 5308225
• PubChem ID: 165432687
• Update Time: 2025-06-13

2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(3-bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine
• AKOS040880024
• 2877651-02-8
• F6803-5063
• 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine

• Inchi： 1S/C14H15BrN4O/c15-12-2-1-4-18-14(12)19-7-3-11(9-19)10-20-13-8-16-5-6-17-13/h1-2,4-6,8,11H,3,7,9-10H2
• InChI Key： HSIPZCVZWKKWQT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1N1CCC(COC2C=NC=CN=2)C1

Computed Properties

• Exact Mass: 334.04292g/mol
• Monoisotopic Mass: 334.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1Ų

Additional information on 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine

Introduction to Compound with CAS No. 2877651-02-8 and Product Name: 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine

The compound with the CAS number 2877651-02-8 and the product name 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including pyridine, pyrrolidine, and pyrazine rings, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of bromopyridine derivatives in the development of novel therapeutic agents. The bromine substituent in the 3-position of the pyridine ring enhances the electrophilicity of the molecule, making it a valuable scaffold for further functionalization. This property has been exploited in various synthetic strategies to create more complex and biologically active compounds. The pyrrolidine ring in the molecular structure further contributes to its versatility, as it can serve as a hinge region for protein interactions, a common motif in drug design.

The methoxy group attached to the pyrazine ring introduces additional electronic and steric effects that can modulate the compound's pharmacokinetic properties. This modification is particularly relevant in optimizing drug-like characteristics such as solubility, permeability, and metabolic stability. The overall architecture of 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine suggests a potential role as a key intermediate in the synthesis of more complex molecules with therapeutic potential.

In the realm of medicinal chemistry, the combination of these structural elements has been explored for their ability to interact with biological targets. For instance, bromopyridine derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The pyrrolidine moiety, on the other hand, is frequently found in drugs targeting neurological disorders due to its ability to cross the blood-brain barrier. The pyrazine ring adds another layer of complexity, often contributing to binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed using 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine as a lead molecule to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes and receptors relevant to various diseases, including inflammatory conditions and metabolic disorders.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Each step is carefully optimized to ensure high yields and purity, which are critical for subsequent biological evaluations. The use of advanced techniques such as flow chemistry has also improved scalability and reproducibility in the synthesis process.

From a pharmacological perspective, the compound's structural features suggest multiple mechanisms of action. The bromopyridine moiety, for example, could participate in halogen bonding interactions with biological targets, enhancing binding affinity. The pyrrolidine ring may facilitate allosteric modulation of protein function, while the methoxy group could influence metabolic stability through electronic effects. These interactions are being further investigated through both experimental and computational approaches.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural properties make it a valuable tool for developing probes and inhibitors in biochemical research. Additionally, its compatibility with various synthetic methodologies allows for rapid derivatization and library generation, which is essential for high-throughput screening programs.

In conclusion, 2-{[1-(3-Bromopyridin-2-yl)pyrrolidin-3-yl]methoxy}pyrazine (CAS No. 2877651-02-8) represents a significant contribution to modern medicinal chemistry. Its complex structure, characterized by multiple heterocyclic rings and functional groups, positions it as a versatile scaffold for drug discovery. Recent research highlights its potential in addressing various therapeutic challenges through innovative synthetic strategies and computational modeling.